molecular formula C10H9NO5 B569023 Methyl 2-nitro-6-(2-oxoethyl)benzoate CAS No. 1056123-60-4

Methyl 2-nitro-6-(2-oxoethyl)benzoate

Cat. No. B569023
CAS RN: 1056123-60-4
M. Wt: 223.184
InChI Key: WMWFVAAEMWGNIC-UHFFFAOYSA-N
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Description

“Methyl 2-nitro-6-(2-oxoethyl)benzoate” is an organic compound with the molecular formula C10H9NO5 . It has a molecular weight of 223.18 . It is an intermediate in the synthesis of Ropinirole, an antiparkinsonian agent .


Molecular Structure Analysis

The molecular structure of “Methyl 2-nitro-6-(2-oxoethyl)benzoate” is represented by the canonical SMILES string: COC(=O)C1=C(C=CC=C1N+[O-])CC=O . This indicates that the molecule contains a methyl ester group (COC=O), a nitro group (N+[O-]), and a carbonyl group (CC=O) attached to a benzene ring .


Physical And Chemical Properties Analysis

“Methyl 2-nitro-6-(2-oxoethyl)benzoate” is a brown solid . It is soluble in dichloromethane (DCM), ethyl acetate, and methanol . Unfortunately, other physical and chemical properties such as boiling point, melting point, and density were not found in the search results.

properties

IUPAC Name

methyl 2-nitro-6-(2-oxoethyl)benzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H9NO5/c1-16-10(13)9-7(5-6-12)3-2-4-8(9)11(14)15/h2-4,6H,5H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WMWFVAAEMWGNIC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=C(C=CC=C1[N+](=O)[O-])CC=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H9NO5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

223.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 2-nitro-6-(2-oxoethyl)benzoate

Synthesis routes and methods I

Procedure details

To a solution of 2-(2-methoxy-vinyl)-6-nitro-benzoic acid methyl ester (Step A, 3.33 g, 14.1 mmol, 1.0 eq) and CH3CN (20 mL) was added NaI (2.3 g, 15.5 mmol, 1.1 eq) and TMSCl (2 mL, 15.5 mmol, 1.1 eq). The reaction was stirred at RT for 4 h, then quenched with saturated NH4Cl and extracted with EtOAc. The organic layer was washed with H2O and brine, dried (MgSO4) and concentrated in vacuo to give a red-orange oil. Purification by silica flash chromatography (0-30% EtOAc:hexane) gave the desired compound as an orange oil.
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3.33 g
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2.3 g
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2 mL
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20 mL
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Synthesis routes and methods II

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